Cas no 1039762-40-7 (O-Methyl Ether Olmesartan Acid)
O-Methyl Ether Olmesartan Acid Chemical and Physical Properties
Names and Identifiers
-
- O-Methyl Ether Olmesartan Acid
- O-Methyl Ether Olmes
- GAQUHNKHOZJBIJ-UHFFFAOYSA-N
- 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-methoxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid
- 4-(1-Methoxy-1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid
- 5-(2-Methoxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carbox
- SCHEMBL12506117
- 5-(2-methoxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
- 1039762-40-7
-
- Inchi: 1S/C25H28N6O3/c1-5-8-20-26-22(25(2,3)34-4)21(24(32)33)31(20)15-16-11-13-17(14-12-16)18-9-6-7-10-19(18)23-27-29-30-28-23/h6-7,9-14H,5,8,15H2,1-4H3,(H,32,33)(H,27,28,29,30)
- InChI Key: GAQUHNKHOZJBIJ-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C)C1=C(C(=O)O)N(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCC)=N1
Computed Properties
- Exact Mass: 460.22228878g/mol
- Monoisotopic Mass: 460.22228878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119
- XLogP3: 3.8
Experimental Properties
- Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 183-184 ºC
- Solubility: Insuluble (4.6E-3 g/L) (25 ºC),
O-Methyl Ether Olmesartan Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M303885-2.5mg |
O-Methyl Ether Olmesartan Acid |
1039762-40-7 | 2.5mg |
$190.00 | 2023-05-18 | ||
| TRC | M303885-25mg |
O-Methyl Ether Olmesartan Acid |
1039762-40-7 | 25mg |
$1487.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483542-2.5mg |
O-Methyl Ether Olmesartan Acid, |
1039762-40-7 | 2.5mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483542-2.5 mg |
O-Methyl Ether Olmesartan Acid, |
1039762-40-7 | 2.5 mg |
¥2,708.00 | 2023-07-11 |
O-Methyl Ether Olmesartan Acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on O-Methyl Ether Olmesartan Acid
O-Methyl Ether Olmesartan Acid (CAS No. 1039762-40-7): A Comprehensive Overview
O-Methyl Ether Olmesartan Acid (CAS No. 1039762-40-7) is a key intermediate in the synthesis of olmesartan medoxomil, a widely prescribed antihypertensive drug. This compound has garnered significant attention in the pharmaceutical industry due to its role in producing effective cardiovascular medications. With the increasing global prevalence of hypertension, the demand for high-quality intermediates like O-Methyl Ether Olmesartan Acid continues to rise.
The chemical structure of O-Methyl Ether Olmesartan Acid features a methyl ether group, which enhances its stability and bioavailability. Researchers and manufacturers often seek this compound for its high purity and consistent performance in drug synthesis. As the pharmaceutical sector evolves, the importance of reliable intermediates like CAS 1039762-40-7 cannot be overstated.
One of the most searched questions related to O-Methyl Ether Olmesartan Acid is: "What is the role of O-Methyl Ether Olmesartan Acid in drug synthesis?" This compound serves as a critical building block in the production of olmesartan medoxomil, which belongs to the class of angiotensin II receptor blockers (ARBs). These drugs are essential for managing high blood pressure and reducing the risk of stroke and heart failure.
Another trending topic in the pharmaceutical community is the sustainable synthesis of drug intermediates. O-Methyl Ether Olmesartan Acid is often discussed in the context of green chemistry and cost-effective manufacturing. Companies are increasingly adopting eco-friendly methods to produce this compound, aligning with global sustainability goals.
The market for O-Methyl Ether Olmesartan Acid is expanding, driven by the growing demand for hypertension medications. Analysts predict a steady increase in the compound's usage, particularly in emerging markets where cardiovascular diseases are on the rise. This trend underscores the need for high-quality CAS 1039762-40-7 suppliers who can meet stringent regulatory standards.
Researchers are also exploring the potential of O-Methyl Ether Olmesartan Acid in novel drug formulations. Its unique chemical properties make it a candidate for developing next-generation antihypertensive therapies. This aligns with the broader industry focus on precision medicine and personalized treatment options.
For those searching "Where to buy O-Methyl Ether Olmesartan Acid?", it's crucial to partner with reputable suppliers who provide certified purity and detailed technical data. The compound's quality directly impacts the efficacy of the final drug product, making supplier selection a critical decision for pharmaceutical companies.
In conclusion, O-Methyl Ether Olmesartan Acid (CAS No. 1039762-40-7) plays a pivotal role in modern pharmaceuticals. Its applications in hypertension treatment, coupled with ongoing research into advanced drug delivery systems, ensure its continued relevance in the healthcare sector. As the industry evolves, this compound will remain a cornerstone of cardiovascular drug development.
1039762-40-7 (O-Methyl Ether Olmesartan Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)